Cas no 99-42-3 (Methyl 4-hydroxy-3-nitrobenzoate)
99-42-3 structure
Product name:Methyl 4-hydroxy-3-nitrobenzoate
Methyl 4-hydroxy-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-hydroxy-3-nitrobenzoate
- 4-Hydroxy-3-nitrobenzoic acid methyl ester
- Methyl 3-nitro-4-hydroxybenzoate
- C8H7NO5
- Benzoic acid, 4-hydroxy-3-nitro-, methyl ester
- Methyl 3-nitro-4-hydroxy toluate
- GNCWCTBHZCBXGL-UHFFFAOYSA-N
- 3-NITRO-4-HYDROXYBENZOIC ACID METHYL ESTER
- AURORA 6897
- 3-nitro-4-hydroxymethylbenzoate
- BEN341
- 4-methoxycarbonyl-2-nitrophenol
- RARECHEM AL BF 0172
- DTXSID7059197
- 99-42-3
- METHYL 4-HYDRO-3-NITROBENZOATE
- NSC 28667
- CS-W010572
- 3-10-00-00378 (Beilstein Handbook Reference)
- 4'-acetylbiphenyl-4-carboxylicacid
- NSC28667
- AKOS000121332
- Methyl 4-hydroxy-3-nitrobenzoate;4-Hydroxy-3-nitrobenzoic acid methyl ester
- Methyl4-Hydroxy-3-nitrobenzoate
- Z57479406
- 4-hydroxy-3-nitro-benzoic acid methyl ester
- AC-25710
- EINECS 202-755-3
- SCHEMBL16254547
- NS00007044
- m-Nitro-p-oxybenzoesauremethylester
- I10142
- BCP21849
- AS-60895
- FT-0600310
- W-100037
- Methyl 4-hydroxy-3-nitrobenzoate, 98+%
- EN300-18355
- NSC-28667
- SCHEMBL531728
- 3-Nitro-4-hydroxy-benzoic acid methyl ester
- AMY24023
- BRN 2115197
- 4-(hydroxymethyl)-3-nitrobenzoate
- Methyl-4-hydroxy-3-nitrobenzoate
- MFCD00014695
- STK149384
- ALBB-023272
- DB-080597
-
- MDL： MFCD00014695
- Inchi： 1S/C8H7NO5/c1-14-8(11)5-2-3-7(10)6(4-5)9(12)13/h2-4,10H,1H3
- InChI Key： GNCWCTBHZCBXGL-UHFFFAOYSA-N
- SMILES： O([H])C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[N+](=O)[O-]
- BRN： 2115197
Computed Properties
- Exact Mass: 197.03200
- Monoisotopic Mass: 197.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 6
- Topological Polar Surface Area: 92.4
- Surface Charge: 0
- XLogP3: 1.7
Experimental Properties
- Color/Form: Crystalline powder
- Density: 1.2569 (rough estimate)
- Melting Point: 74-76°C
- Boiling Point: 346.25°C (rough estimate)
- Flash Point: 141.9 °C
- Refractive Index: 1.4476 (estimate)
- PSA: 92.35000
- LogP: 1.61020
- Solubility: Not determined
Methyl 4-hydroxy-3-nitrobenzoate Security Information
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Instruction： S26-S36/37/39
- RTECS：DH2528400
- TSCA：Yes
- Risk Phrases：R36/37/38
Methyl 4-hydroxy-3-nitrobenzoate Customs Data
- HS CODE：2918290000
- Customs Data：
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
Methyl 4-hydroxy-3-nitrobenzoate PricePrice >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A982568-500g |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 98% | 500g |
$347.0 | 2025-02-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M139516-100g |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | ≥98% | 100g |
¥546.90 | 2023-09-02 | |
| eNovation Chemicals LLC | D505514-100g |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 97% | 100g |
$180 | 2024-05-24 | |
| Alichem | A014004286-500mg |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M76410-5g |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 5g |
¥56.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M76410-100g |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 100g |
¥636.0 | 2021-09-08 | ||
| TRC | M323418-100g |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 100g |
$345.00 | 2023-05-17 | ||
| Fluorochem | 210314-5g |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 95% | 5g |
￡13.00 | 2022-02-28 | |
| Fluorochem | 210314-10g |
Methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 95% | 10g |
￡22.00 | 2022-02-28 | |
| Enamine | EN300-18355-0.1g |
methyl 4-hydroxy-3-nitrobenzoate |
99-42-3 | 95% | 0.1g |
$19.0 | 2023-09-19 |
Methyl 4-hydroxy-3-nitrobenzoate Suppliers
atkchemica
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(CAS:99-42-3)Methyl 4-hydroxy-3-nitrobenzoate
Order Number:CL5582
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:24
Price ($):discuss personally
Methyl 4-hydroxy-3-nitrobenzoate Related Literature
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1. Organic chemistry of dinuclear metal centres. Part 12. Synthesis, X-ray crystal structure, and reactivity of the di-μ-alkylidene complex [Ru2(CO)2(μ-CHMe)(μ-CMe2)(η-C5H5)2]: alkylidene linkingRobert E. Colborn,David L. Davies,Andrew F. Dyke,Selby A. R. Knox,Kevin A. Mead,A. Guy Orpen,Jacques E. Guerchais,Jean Roué J. Chem. Soc. Dalton Trans. 1989 1799
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2. Use of trimethylamine N-oxide in the controlled air-oxidation of metal carbonyl complexes; synthesis and crystal structure of a novel organometallic oxo complex of dimolybdenumJoanne C. Stichbury,Martin J. Mays,Paul R. Raithby,Moira-Ann Rennie,Michael R. Fullalove J. Chem. Soc. Chem. Commun. 1995 1269
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3. 438. Bisbenzylisoquinolines. Part II. The synthesis of 5-(2-aminoethyl)-4′-carboxy-2 : 3-dimethoxydiphenyl etherJ. R. Crowder,M. F. Grundon,J. R. Lewis J. Chem. Soc. 1958 2142
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Lu Liu,Chao Huang,Zhengchuang Wang,Dongqing Wu,Hongwei Hou,Yaoting Fan CrystEngComm 2013 15 7095
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Hai-Yan Liu,Hua Wu,Jian-Fang Ma,Jin Yang,Ying-Ying Liu Dalton Trans. 2009 7957
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6. 369. Proximity effects in diaryl derivatives. Part II. The formation of phenazines by reduction of 2,2′-dinitrodiphenyl ethersM. F. Grundon,A. S. Wasfi J. Chem. Soc. 1963 1982
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Ya Xiao,Qiang Zhao,Qian Wu,Jinhua Chang,Hefei Xue,Cuizhe Liu,Xigang Liu RSC Adv. 2018 8 30978
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Rajnish Kumar,Tapas Guchhait,Vasudevan Subramaniyan,Carola Schulzke,Ganesan Mani Dalton Trans. 2020 49 13840
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Tanlai Yu,Junju Shen,Yangbo Fu,Yunlong Fu CrystEngComm 2014 16 5280
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Ping Wang,Rui-Qing Fan,Xin-Rong Liu,Li-Yuan Wang,Yu-Lin Yang,Wen-Wu Cao,Bin Yang,WuLiJi Hasi,Qing Su,Ying Mu CrystEngComm 2013 15 1931
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:99-42-3)Methyl 3-nitro-4-hydroxybenzoate
Purity:99.9%
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Amadis Chemical Company Limited
(CAS:99-42-3)Methyl 4-hydroxy-3-nitrobenzoate
Purity:99%
Quantity:500g
Price ($):312.0